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Compound of Interest

Compound Name: Trideca-4,7-diynal

Cat. No.: B14405806 Get Quote

Trideca-4,7-diynal: A Technical Guide for
Researchers
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Trideca-4,7-diynal (CAS No. 87681-30-9). Due to the limited availability of

specific experimental data for this compound, this document combines reported information

with theoretically inferred properties based on the general characteristics of alkynes and

polyynes. This guide aims to serve as a foundational resource for researchers interested in the

synthesis, characterization, and potential applications of this molecule.

Core Properties of Trideca-4,7-diynal
Trideca-4,7-diynal is an organic molecule characterized by a thirteen-carbon chain containing

two triple bonds (alkynes) at positions 4 and 7, and an aldehyde functional group at one

terminus. The presence of the diyne and aldehyde moieties suggests a molecule with unique

chemical reactivity and potential for diverse applications.

Physical and Chemical Data
Quantitative data for Trideca-4,7-diynal is sparse in publicly accessible literature. The

following table summarizes the available information.
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Property Value Source

CAS Number 87681-30-9 [1]

Molecular Formula C₁₃H₁₈O [1]

Molecular Weight 190.28100 g/mol [1]

Exact Mass 190.13600 Da [1]

Note: Properties such as melting point, boiling point, and solubility have not been

experimentally reported in the reviewed literature. Based on the properties of similar alkynes, it

is expected to be a liquid at room temperature with limited solubility in water and good solubility

in organic solvents.[2]

Inferred Chemical Reactivity and Handling
The chemical behavior of Trideca-4,7-diynal is dictated by its aldehyde and diyne functional

groups.

Aldehyde Group: The aldehyde is susceptible to oxidation to a carboxylic acid and reduction

to a primary alcohol. It can also participate in various nucleophilic addition reactions, such as

the formation of acetals, imines, and cyanohydrins.

Diyne Moiety: The two alkyne groups are regions of high electron density, making them

susceptible to electrophilic addition reactions with halogens, hydrogen halides, and water.[2]

The terminal alkyne (if present as an isomer) would be acidic and could be deprotonated to

form a potent nucleophile.[3][4] Polyynes, in general, can be unstable and may decompose,

particularly when subjected to heat, light, or mechanical stress.[5]

Experimental Workflow for Characterization
A general workflow for the synthesis and characterization of a novel compound like Trideca-
4,7-diynal is depicted below.
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Figure 1: General Experimental Workflow
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Caption: General workflow for the synthesis, purification, and characterization of Trideca-4,7-
diynal.
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Potential Biological Significance
While no specific biological activities of Trideca-4,7-diynal have been reported, the alkyne

functional group is present in numerous natural products with significant biological activities,

including antitumor, antiparasitic, and anti-HIV properties.[6] The presence of a reactive

aldehyde group could also contribute to biological activity through covalent modification of

biological targets.

Hypothetical Signaling Pathway Involvement
Given the structural features, one could hypothesize its involvement in pathways related to

cellular stress or signaling, potentially through interaction with nucleophilic residues in proteins.

The diagram below illustrates a hypothetical mechanism of action.

Figure 2: Hypothetical Signaling Pathway
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Caption: Hypothetical signaling pathway involving covalent modification of a cellular target.

Experimental Protocols
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Detailed experimental protocols for Trideca-4,7-diynal are not available. However, general

procedures for the synthesis and handling of similar compounds can be adapted.

General Synthesis Approach
A plausible synthetic route to Trideca-4,7-diynal could involve the coupling of smaller alkyne-

containing fragments followed by oxidation of a terminal alcohol to the aldehyde. A generalized

synthetic scheme is presented below.

Figure 3: Generalized Synthetic Approach
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Caption: A generalized synthetic strategy for the preparation of Trideca-4,7-diynal.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

confirming the structure. The aldehyde proton should appear as a singlet around 9-10 ppm in
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the ¹H NMR spectrum. The sp-hybridized carbons of the alkynes would resonate in the range

of 65-90 ppm in the ¹³C NMR spectrum.

Infrared (IR) Spectroscopy: A strong absorption band around 1720-1740 cm⁻¹ would indicate

the presence of the aldehyde C=O stretch. The C≡C triple bond stretch would likely appear

as a weak band in the 2100-2260 cm⁻¹ region.

Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the

elemental composition (C₁₃H₁₈O).

Safety Precautions: Due to the potential instability of polyynes, all manipulations should be

carried out in a well-ventilated fume hood, using appropriate personal protective equipment.

Reactions should be conducted behind a blast shield, especially when heating or concentrating

the material.

Conclusion
Trideca-4,7-diynal is a molecule of interest due to its unique combination of functional groups.

While specific experimental data is currently lacking, this guide provides a framework for its

synthesis, characterization, and potential biological investigation based on established

principles of organic chemistry. Further research is warranted to fully elucidate the properties

and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8341276/
https://www.benchchem.com/product/b14405806#physical-and-chemical-properties-of-trideca-4-7-diynal
https://www.benchchem.com/product/b14405806#physical-and-chemical-properties-of-trideca-4-7-diynal
https://www.benchchem.com/product/b14405806#physical-and-chemical-properties-of-trideca-4-7-diynal
https://www.benchchem.com/product/b14405806#physical-and-chemical-properties-of-trideca-4-7-diynal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14405806?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14405806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

